Cas no 672310-14-4 (9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate)

• Product Name: 9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate
• CAS No: 672310-14-4
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• MDL: MFCD03001743
• CID: 965602
• PubChem ID: 2759176
• Update Time: 2025-10-28

9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate Chemical and Physical Properties

Names and Identifiers

• 3-N-FMOC-AMINOMETHYL PIPERIDINE
• 9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate
• AB12885
• AC1MBZTA
• CTK8F0097
• MolPort-002-345-413
• piperidin-3-ylmethyl-carbamic acid 9h-fluoren-9-ylmethyl ester
• AKOS015854414
• Q-102121
• XBB31014
• (9H-FLUOREN-9-YL)METHYL N-[(PIPERIDIN-3-YL)METHYL]CARBAMATE
• (9H-fluoren-9-yl)methyl piperidin-3-ylmethylcarbamate
• CS-0295290
• SS-4275
• MFCD03001743
• 672310-14-4
• (9H-Fluoren-9-yl)methyl(piperidin-3-ylmethyl)carbamate
• A9021
• FT-0682644
• 3-n-fmoc-aminomethylpiperidine
• EN300-204049
• 9H-fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)carbamate
• DTXSID20374674
• (9H-Fluoren-9-yl)methyl (piperidin-3-ylmethyl)carbamate

• MDL： MFCD03001743
• Inchi： 1S/C21H24N2O2/c24-21(23-13-15-6-5-11-22-12-15)25-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20,22H,5-6,11-14H2,(H,23,24)
• InChI Key： WZHGXXJVKXQRNU-UHFFFAOYSA-N
• SMILES： O(C(NCC1CNCCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 336.18392
• Monoisotopic Mass: 336.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.147
• Boiling Point: 530.5°C at 760 mmHg
• Flash Point: 274.6°C
• Refractive Index: 1.579
• PSA: 50.36

9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate Security Information

• HazardClass：IRRITANT

Additional information on 9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate

Comprehensive Overview of 9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate (CAS No. 672310-14-4)

The compound 9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate, with CAS No. 672310-14-4, is a specialized carbamate derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorenylmethyl group and a piperidinylmethyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and peptide synthesis, where it serves as a protective group for amines.

In recent years, the demand for high-purity chemical intermediates like 9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate has surged, driven by advancements in bioconjugation techniques and targeted drug delivery systems. This compound is often utilized in the development of protease inhibitors and enzyme modulators, aligning with the growing focus on precision medicine. Its CAS No. 672310-14-4 is frequently searched in academic and industrial databases, reflecting its relevance in organic chemistry and medicinal chemistry.

One of the key advantages of 9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group (fluorenylmethyloxycarbonyl) is widely recognized for its stability under basic conditions and ease of removal, making it a cornerstone in peptide chemistry. This property has led to its adoption in the production of therapeutic peptides, a market projected to grow exponentially due to their efficacy in treating chronic diseases.

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The safety profile of 9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate is another critical consideration. While it is not classified as a hazardous substance, proper handling protocols are essential to ensure workplace safety. Material Safety Data Sheets (MSDS) for CAS No. 672310-14-4 emphasize the use of personal protective equipment (PPE) and adequate ventilation, aligning with global laboratory safety standards.

Looking ahead, the role of 9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate in green chemistry initiatives is worth exploring. As the pharmaceutical industry shifts toward sustainable synthesis, this compound's potential for catalytic applications or solvent-free reactions could position it as a future-ready intermediate. Innovations in flow chemistry and microwave-assisted synthesis may further optimize its production, reducing environmental impact.

In summary, 9H-Fluoren-9-ylmethyl N-(piperidin-3-ylmethyl)-carbamate (CAS No. 672310-14-4) represents a versatile and highly functionalized building block in modern chemistry. Its applications span drug development, peptide engineering, and beyond, making it a subject of enduring interest. By addressing user search intent and integrating trending keywords, this overview aims to serve as a authoritative resource for researchers and industry professionals alike.